Cas no 43018-61-7 (5-(DIMETHYLAMINO)PENTAN-2-ONE)

• Product Name: 5-(DIMETHYLAMINO)PENTAN-2-ONE
• CAS No: 43018-61-7
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD00048233
• CID: 825870
• PubChem ID: 2776063
• Update Time: 2025-04-23

5-(DIMETHYLAMINO)PENTAN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-(DIMETHYLAMINO)PENTAN-2-ONE
• 1-(dimethylamino)-4-pentanone
• 1-N,N-dimethylaminopentan-4-one
• 5-(dimethylamino)-2-pentanone
• 5-Dimethylamino-pentan-2-on
• 5-dimethylaminopentan-2-one
• 5-DIMETHYLAMINOPENTANONE-2
• N,N-dimethyl-5-amino-2-pentanone
• CHEMBL2448874
• SY147772
• HCRLXYVAWDRFBV-UHFFFAOYSA-N
• DTXSID50379793
• J-516339
• AKOS009158324
• SCHEMBL805274
• DB-004554
• EN300-130479
• propane, 1-acetyl-3-dimethylamino-
• AC6136
• 5-dimethylamino-pentan-2-one
• 5-(Dimethylamino)-2-pentanone, AldrichCPR
• AS-5957
• MFCD00048233
• 2-Pentanone, 5-(dimethylamino)-
• 43018-61-7

• MDL： MFCD00048233
• Inchi： 1S/C7H15NO/c1-7(9)5-4-6-8(2)3/h4-6H2,1-3H3
• InChI Key： HCRLXYVAWDRFBV-UHFFFAOYSA-N
• SMILES： O=C(C)CCCN(C)C

Computed Properties

• Exact Mass: 129.11500
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.87
• Boiling Point: 172.5°C at 760 mmHg
• Flash Point: 45.5°C
• Refractive Index: 1.428
• PSA: 20.31000
• LogP: 0.91720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(DIMETHYLAMINO)PENTAN-2-ONE

5-(Dimethylamino)pentan-2-one (CAS No. 43018-61-7): Properties, Applications, and Market Insights

5-(Dimethylamino)pentan-2-one (CAS No. 43018-61-7) is an organic compound belonging to the class of ketones with an amine functional group. This versatile chemical has garnered significant attention in recent years due to its unique structural properties and potential applications across various industries. With the growing interest in specialty chemicals and fine chemicals, researchers and industry professionals are increasingly exploring the capabilities of this compound.

The molecular structure of 5-(dimethylamino)pentan-2-one features a five-carbon chain with a ketone group at the second position and a dimethylamino group at the fifth position. This arrangement gives the compound interesting chemical properties that make it valuable for organic synthesis and pharmaceutical intermediates. Recent studies in green chemistry have highlighted its potential as a building block for more sustainable chemical processes.

In the pharmaceutical sector, 5-(dimethylamino)pentan-2-one has shown promise as a precursor for various active pharmaceutical ingredients (APIs). Its structural features allow for diverse modifications, making it attractive for drug discovery programs. The compound's physicochemical properties, including its solubility profile and stability characteristics, have been subjects of recent research publications in medicinal chemistry journals.

The material science community has also taken interest in CAS 43018-61-7 for its potential applications in polymer chemistry. The compound can serve as a monomer or modifier in the synthesis of specialized polymers with tailored properties. Researchers investigating smart materials and functional coatings have explored its utility in creating materials with specific thermal or mechanical characteristics.

From an analytical perspective, 5-(dimethylamino)-2-pentanone presents interesting challenges and opportunities. Modern chromatographic techniques and spectroscopic methods have been employed to study its behavior and purity. The development of reliable analytical methods for this compound has become increasingly important as its commercial applications expand.

The global market for specialty ketones like 5-(dimethylamino)pentan-2-one has shown steady growth, driven by demand from the pharmaceutical industry and research institutions. Market analysts note increasing interest in Asia-Pacific regions, particularly from contract research organizations and custom synthesis providers. The compound's price trends and supply chain dynamics have become topics of interest for procurement specialists.

Recent advancements in catalytic processes have improved the synthesis routes for 43018-61-7, making production more efficient and environmentally friendly. Innovations in continuous flow chemistry and catalyst design have particularly impacted the manufacturing landscape for such fine chemicals.

Quality control aspects of 5-(dimethylamino)pentan-2-one have gained attention, with regulatory bodies emphasizing the importance of impurity profiling and specification compliance. The development of robust quality standards has become crucial for suppliers serving regulated industries.

In academic circles, 5-(dimethylamino)-2-pentanone has been the subject of various structure-activity relationship studies. Researchers are particularly interested in how modifications to its structure might lead to compounds with enhanced biological or material properties. These investigations often employ advanced computational chemistry techniques alongside experimental approaches.

The handling and storage recommendations for CAS 43018-61-7 follow standard protocols for organic compounds. Proper material safety practices are essential, though the compound is not classified under stringent regulatory categories. Documentation of stability studies and compatibility testing has become more comprehensive in recent years.

Looking forward, the applications of 5-(dimethylamino)pentan-2-one may expand into emerging fields such as bio-based materials and renewable chemistry. Its structural versatility positions it well for innovation in these growing sectors. Industry observers anticipate continued research into novel derivatives and applications for this interesting chemical building block.

For researchers and industry professionals seeking detailed technical information about 5-(dimethylamino)pentan-2-one, comprehensive spectral data and physicochemical parameters are increasingly available through specialized chemical databases and scientific literature. The compound's growing importance is reflected in its inclusion in more chemical catalogs and research chemical listings.